Age-related Macular Degeneration (AMD)

Description

Age-related Macular Degeneration (AMD) is a progressive eye condition affecting the macula, the central part of the retina responsible for sharp, detailed vision. It is a leading cause of vision loss among older adults, characterized by deterioration of the macula, leading to blurred central vision, distorted images, or a central blind spot. AMD can manifest as 'dry' (atrophic) or 'wet' (neovascular) forms, with varying rates of progression and severity.